1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate

• IUPAC Name: [4-[(3-chlorophenyl)methyl]piperazin-1-yl]-pyridin-4-ylmethanone;oxalic acid
• InChI: InChI=1S/C17H18ClN3O.C2H2O4/c18-16-3-1-2-14(12-16)13-20-8-10-21(11-9-20)17(22)15-4-6-19-7-5-15;3-1(4)2(5)6/h1-7,12H,8-11,13H2;(H,3,4)(H,5,6)
• InChI Key: LGSAAUPTMJVLFL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)Cl)C(=O)C3=CC=NC=C3.C(=O)(C(=O)O)O
• Molecular Formula: C19H20ClN3O5
• Molecular Weight: 405.8 g/mol

Description

1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate, also known as CPIP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPIP is a piperazine derivative that has been synthesized through a multi-step process.

Mechanism of Action

1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate exerts its effects by binding to the glycine site of the NMDA receptor, which modulates the activity of the receptor. The NMDA receptor is involved in synaptic plasticity, learning, and memory. 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate has been shown to enhance the activity of the receptor, leading to increased synaptic plasticity and improved learning and memory. Additionally, 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate has been shown to have anxiolytic and antidepressant effects by modulating the activity of the NMDA receptor.
Biochemical and Physiological Effects:
1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate has been shown to have various biochemical and physiological effects. 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate has been shown to enhance the activity of the NMDA receptor, leading to increased synaptic plasticity and improved learning and memory. Additionally, 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate has been shown to have anxiolytic and antidepressant effects by modulating the activity of the NMDA receptor. 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate has also been studied as a potential treatment for neuropathic pain.

Advantages and Limitations for Lab Experiments

1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate has several advantages for lab experiments. 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate is a potent and selective modulator of the NMDA receptor, making it a valuable tool for studying the role of the receptor in synaptic plasticity, learning, and memory. Additionally, 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate has been shown to have anxiolytic and antidepressant effects, making it a useful tool for studying the neurobiological mechanisms underlying anxiety and depression. However, 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate has limitations in lab experiments, including its complex synthesis process and potential toxicity.

Future Directions

There are several future directions for research on 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate. One potential direction is the development of 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate analogs with improved pharmacokinetic properties and reduced toxicity. Additionally, further studies are needed to elucidate the mechanisms underlying the anxiolytic and antidepressant effects of 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate. Finally, 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate has potential therapeutic applications in the treatment of neuropathic pain, and further studies are needed to evaluate its efficacy in clinical trials.
Conclusion:
1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate is a piperazine derivative that has gained significant attention in scientific research due to its potential therapeutic applications. 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate has been shown to modulate the activity of the NMDA receptor, leading to increased synaptic plasticity and improved learning and memory. Additionally, 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate has been shown to have anxiolytic and antidepressant effects and has potential therapeutic applications in the treatment of neuropathic pain. Further research is needed to develop 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate analogs with improved pharmacokinetic properties and to elucidate the mechanisms underlying its therapeutic effects.

Synthesis Methods

The synthesis of 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate involves multiple steps, including the reaction of 3-chlorobenzyl chloride with isonicotinic acid to form 3-chlorobenzyl isonicotinate. This intermediate compound is then reacted with piperazine to form 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate. The final step involves the formation of 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate oxalate salt. The synthesis of 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate has been shown to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in synaptic plasticity and learning and memory. 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate has also been shown to have anxiolytic and antidepressant effects in animal models. Additionally, 1-(3-chlorobenzyl)-4-isonicotinoylpiperazine oxalate has been studied as a potential treatment for neuropathic pain.